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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 2,4-
Dimethylpentanal, a branched-chain aldehyde. The information is presented to be a valuable
resource for professionals in research and development.

Chemical Identity

o |[UPAC Name: 2,4-dimethylpentanal[1]

Synonyms: 2,4-Dimethylvaleraldehyde[2][3]

CAS Number: 27944-79-2[4][5]

Molecular Formula: C7H140[4][5][6]

Chemical Structure:

Summary of Physical Properties

The quantitative physical data for 2,4-Dimethylpentanal are summarized in the table below for
easy reference and comparison.
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Property Value Units Conditions

Molecular Weight 114.19 g/mol

Boiling Point 134.5 °C at 760 mmHg|Z](4][5]
[6]

Melting Point -43.35 (estimate) °C

Density 0.803 g/cm3

Refractive Index 1.401

Flash Point 33.4 °C [21[4][5]1[6]

Vapor Pressure 8.08 mmHg at 25°C[2][4][5][6]

Solubility

Insoluble in water,

soluble in organic

solvents like ethanol
and ether.[7]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical
properties of a liquid organic compound such as 2,4-Dimethylpentanal.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] For a substance like 2,4-Dimethylpentanal, this can be determined by several
methods, including simple distillation and the micro-boiling point method.[9][10][11]

o Simple Distillation: This method is suitable when a larger volume of the sample is available.
The liquid is heated in a distillation apparatus, and the temperature of the vapor that is in
equilibrium with the boiling liquid is measured. This temperature remains constant during the
distillation of a pure substance and represents its boiling point.[9]

e Micro-Boiling Point Method: This technique is ideal for small sample volumes.[10][11] A small
amount of the liquid is placed in a fusion tube with an inverted sealed capillary tube. The
setup is heated, and the temperature at which a rapid and continuous stream of bubbles
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emerges from the capillary, and upon cooling, the liquid just begins to enter the capillary, is
recorded as the boiling point.[3][10]

Density is the mass of a substance per unit volume.[12] For liquids, it is commonly determined
using a pycnometer or a hydrometer.[12][13]

o Pycnometer Method: A pycnometer is a flask with a precise volume.[13] The procedure
involves weighing the empty pycnometer, then weighing it filled with the sample liquid. The
mass of the liquid is obtained by subtraction. The density is then calculated by dividing the
mass of the liquid by the known volume of the pycnometer.[13]

o Hydrometer Method: A hydrometer is an instrument that is floated in the liquid to measure its
relative density. The liquid's density is read directly from a calibrated scale on the
hydrometer's stem at the point where the liquid surface meets it.[12]

The refractive index of a material is a dimensionless number that describes how fast light
travels through it.[14] It is a characteristic property of a substance and can be measured using
a refractometer.[15]

e Abbe Refractometer: This is a common laboratory instrument for measuring the refractive
index of liquids. A few drops of the sample are placed on the prism surface. Light is passed
through the sample, and the refractometer measures the angle at which the light is refracted.
This angle is then converted to a refractive index value, which is displayed on a scale or
digitally. The measurement is typically performed at a standard temperature, as the refractive
index is temperature-dependent.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for determining the boiling point of a
liquid sample using the micro-boiling point method.
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Prepare Sample and Apparatus

:

Place Sample in Fusion Tube with Inverted Capillary

:

Heat the Apparatus Gently

:

Observe for Continuous Stream of Bubbles

Stop Heating

Observe Liquid Entering Capillary

Record Temperature as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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